molecular formula C10H12OS B8786935 S-Phenyl thioisobutyrate CAS No. 58443-71-3

S-Phenyl thioisobutyrate

Cat. No.: B8786935
CAS No.: 58443-71-3
M. Wt: 180.27 g/mol
InChI Key: QBSNMPRRAPQQJL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

S-Phenyl thioisobutyrate is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

58443-71-3

Molecular Formula

C10H12OS

Molecular Weight

180.27 g/mol

IUPAC Name

S-phenyl 2-methylpropanethioate

InChI

InChI=1S/C10H12OS/c1-8(2)10(11)12-9-6-4-3-5-7-9/h3-8H,1-2H3

InChI Key

QBSNMPRRAPQQJL-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)SC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isobutanoyl chloride (528 μL, 5.0 mmol) in 15 mL toluene was added to a solution of triethylamine (0.70 mL, 5.0 mmol) and thiophenol (0.51 mL, 5.0 mmol) in 10 mL toluene. Reaction monitoring was accomplished by TLC: iso-hexane/ethyl acetate 25:1; Rf=0.47. Workup yielded 653 mg (72%) S-phenyl isobutanethioate 6 as pale yellow oil.
Quantity
528 μL
Type
reactant
Reaction Step One
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
iso-hexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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